3-(1-(2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetyl)azetidin-3-yl)thiazolidine-2,4-dione

• IUPAC Name: 3-[1-[2-(2-oxo-1,3-benzoxazol-3-yl)acetyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C15H13N3O5S/c19-12(7-17-10-3-1-2-4-11(10)23-14(17)21)16-5-9(6-16)18-13(20)8-24-15(18)22/h1-4,9H,5-8H2
• InChI Key: UJWRQTRZFQGTHB-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CN2C3=CC=CC=C3OC2=O)N4C(=O)CSC4=O
• Molecular Formula: C15H13N3O5S
• Molecular Weight: 347.3 g/mol

Description

3-(1-(2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetyl)azetidin-3-yl)thiazolidine-2,4-dione is a useful research compound. Its molecular formula is C15H13N3O5S and its molecular weight is 347.35. The purity is usually 95%.
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Scientific Research Applications

Antimalarial Activity

Research has demonstrated the synthesis of novel hybrid quinazolin-2,4-dione analogs bearing thiazolidine scaffolds, which were evaluated through in silico molecular docking studies against Plasmodium falciparum Dihydroorotate dehydrogenase (pfDHODH) for antimalarial activity. One compound exhibited the highest binding affinity, indicating potential as better antimalarials (Aboubakr Haredi Abdelmonsef et al., 2020).

Antimicrobial and Antifungal Activity

Another study focused on thiazolidine-2,4-dione carboxamide and amino acid derivatives, evaluating their antimicrobial and antifungal activities against various bacteria and fungi. Several samples demonstrated weak to moderate activity, highlighting the structural potential of thiazolidine-2,4-dione derivatives in antimicrobial applications (Rakia Abd Alhameed et al., 2019).

Euglycemic Agents

A study explored the potential of novel thiazolidine-2,4-diones as euglycemic agents by modifying the ether function of a known compound to include various functional groups. These modifications resulted in compounds that effectively lowered blood glucose levels in genetically obese and insulin-resistant mice, indicating their potential as treatments for diabetes (B Hulin et al., 1992).

Synthesis and Ring Transformations

Research into the synthesis and chemical behavior of thiazolidine-2,4-diones includes studies on ring enlargements and contractions, offering insights into the complex chemical reactivity and potential for creating diverse chemical structures with varying biological activities (Simon M. Ametamey & H. Heimgartner, 1990).

Mechanism of Action

Target of Action

The primary target of this compound is TNIK (Traf2- and Nck-interacting kinase) . TNIK is a key regulator of the Wnt signaling pathway, which plays a crucial role in cell proliferation and differentiation .

Mode of Action

The compound acts as a TNIK inhibitor . By inhibiting TNIK, it disrupts the Wnt signaling pathway, thereby affecting the growth and proliferation of cells .

Biochemical Pathways

The compound primarily affects the Wnt signaling pathway . This pathway is essential for various cellular processes, including cell growth, differentiation, and migration. By inhibiting TNIK, the compound disrupts this pathway, leading to altered cell behavior .

Result of Action

By inhibiting TNIK and disrupting the Wnt signaling pathway, the compound can potentially halt the growth and proliferation of cancer cells . This makes it a promising candidate for the treatment of cancers such as colorectal cancer .